Cas no 1805019-58-2 (Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805019-58-2
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4813345
• Update Time: 2025-10-22

Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H13F3N2O4/c1-3-19-10(17)9-6(5-15)7(18-2)4-8(16-9)20-11(12,13)14/h4H,3,5,15H2,1-2H3
• InChI Key： IEYWBHXFJMHHIB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(CN)C(C(=O)OCC)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.7
• Topological Polar Surface Area: 83.7

Additional information on Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Guide to Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805019-58-2)

Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805019-58-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a trifluoromethoxy-substituted pyridine carboxylate, has garnered attention due to its unique structural features and potential in drug discovery. Researchers and industry professionals frequently search for CAS 1805019-58-2 suppliers, synthesis methods, and applications in medicinal chemistry, making it a topic of high relevance in modern scientific discussions.

The molecular structure of Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate includes a pyridine core substituted with methoxy, trifluoromethoxy, and aminomethyl groups, along with an ethyl carboxylate moiety. These functional groups contribute to its versatility in chemical reactions, particularly in the development of bioactive molecules. The presence of the trifluoromethoxy group enhances its lipophilicity and metabolic stability, traits highly sought after in pharmaceutical candidates. Searches for pyridine derivatives in drug design and trifluoromethoxy compounds often highlight the importance of this compound.

In pharmaceutical research, CAS 1805019-58-2 serves as a key intermediate for synthesizing compounds targeting central nervous system (CNS) disorders and inflammatory diseases. Its structural motifs are found in molecules under investigation for their potential to modulate neurotransmitter systems or enzyme activity. Recent trends in AI-driven drug discovery have also brought attention to such intermediates, as they are frequently used in high-throughput screening and combinatorial chemistry. Questions like "How to synthesize Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate?" or "What are the applications of trifluoromethoxy pyridines?" are commonly encountered in academic and industrial forums.

The agrochemical sector also benefits from derivatives of Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate, particularly in the development of pesticides and herbicides. The trifluoromethoxy group’s ability to improve compound efficacy and environmental stability aligns with the growing demand for sustainable crop protection solutions. Searches related to novel agrochemical intermediates often include this compound, reflecting its role in addressing global agricultural challenges.

From a synthetic chemistry perspective, the preparation of CAS 1805019-58-2 involves multi-step reactions, including amination, esterification, and functional group interconversions. Researchers exploring green chemistry approaches or catalytic methods for pyridine derivatives frequently investigate this compound’s synthesis. Online queries such as "Optimization of Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate synthesis" or "Scalable routes to trifluoromethoxy pyridines" underscore the technical interest in its production.

Market dynamics for Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate are influenced by the expanding pharmaceutical and agrochemical industries. With increasing investments in precision medicine and smart farming, the demand for high-quality intermediates like this compound is expected to rise. Suppliers and manufacturers focusing on custom synthesis and bulk production of CAS 1805019-58-2 are well-positioned to meet these evolving needs.

In summary, Ethyl 3-(aminomethyl)-4-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1805019-58-2) is a valuable compound with diverse applications in drug discovery and agrochemical development. Its structural complexity and functional group diversity make it a subject of ongoing research, as evidenced by frequent searches for synthetic protocols, applications, and supply sources. By staying updated on the latest advancements and market trends, stakeholders can leverage the potential of this compound in innovative ways.